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Compound of Interest
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Cat. No.: B15589706

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin, a clerodane diterpenoid, is a natural product of significant interest within the
scientific community.[1] Isolated from plant species such as Jateorhiza palmata (Calumba root),
it belongs to a class of compounds known for their diverse biological activities. This technical
guide provides a comprehensive overview of the chemical structure and stereochemistry of
isocolumbin, supported by quantitative data, detailed experimental protocols, and
visualizations of relevant biological pathways.

Chemical Structure and Properties

Isocolumbin is a tetracyclic diterpene lactone characterized by a furan ring, two lactone rings,
and multiple chiral centers. Its complex architecture has been elucidated through extensive
spectroscopic and crystallographic studies.

Table 1: Chemical and Physical Properties of Isocolumbin
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Property Value Reference

(1R,2S,3S,5S,8S,11R,12R)-5-
(furan-3-yl)-12-hydroxy-3,11-

IUPAC Name dimethyl-6,14- [1]
dioxatetracyclo[10.2.2.02,11,03,8

Jhexadec-15-ene-7,13-dione

Molecular Formula C20H2206 [1]
Molecular Weight 358.39 g/mol

CAS Number 471-54-5

Appearance Powder

Melting Point 182 °C

Stereochemistry and Absolute Configuration

The stereochemistry of isocolumbin is a critical aspect of its chemical identity and biological
function. The molecule possesses seven stereocenters, leading to a specific three-dimensional
arrangement of its atoms. The absolute configuration of isocolumbin has been unequivocally
determined through X-ray crystallographic analysis of a derivative.[1]

The established stereochemical descriptors for the chiral centers in isocolumbin are as
follows: 1R, 2S, 3S, 5S, 8S, 11R, and 12R.[1] This precise spatial arrangement is crucial for its
interaction with biological targets.

Experimental Protocols
Isolation and Purification of Furanoditerpenoids from
Jateorhiza palmata

The following protocol describes a general method for the isolation of furanoditerpenoids,
including isocolumbin, from the roots of Jateorhiza palmata.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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